Cas no 1306602-94-7 (3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one)
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one
- 2-Piperidinone, 3-amino-1-(1-methyl-1H-pyrazol-4-yl)-
-
- Inchi: 1S/C9H14N4O/c1-12-6-7(5-11-12)13-4-2-3-8(10)9(13)14/h5-6,8H,2-4,10H2,1H3
- InChI Key: PHVAKYVNJQPQSD-UHFFFAOYSA-N
- SMILES: N1(C2=CN(C)N=C2)CCCC(N)C1=O
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A617008-25mg |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 25mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A617008-50mg |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 50mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A617008-250mg |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 250mg |
$ 320.00 | 2022-06-08 | ||
| Enamine | EN300-77960-0.05g |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 95% | 0.05g |
$66.0 | 2023-02-12 | |
| Enamine | EN300-77960-0.1g |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 95% | 0.1g |
$98.0 | 2023-02-12 | |
| Enamine | EN300-77960-0.25g |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 95% | 0.25g |
$142.0 | 2023-02-12 | |
| Enamine | EN300-77960-0.5g |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 95% | 0.5g |
$271.0 | 2023-02-12 | |
| Enamine | EN300-77960-1.0g |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 95% | 1.0g |
$371.0 | 2023-02-12 | |
| Enamine | EN300-77960-2.5g |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 95% | 2.5g |
$726.0 | 2023-02-12 | |
| Enamine | EN300-77960-5.0g |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one |
1306602-94-7 | 95% | 5.0g |
$1074.0 | 2023-02-12 |
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one
Introduction to 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one (CAS No. 1306602-94-7)
3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1306602-94-7, has garnered attention due to its potential applications in drug discovery and development. The molecular framework of this compound combines a piperidine ring with a pyrazole moiety, which are both pivotal in designing bioactive molecules.
The structural composition of 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one includes a piperidine ring substituted at the 1-position with a 1-methylpyrazole group, and an amino group at the 3-position. This configuration imparts specific electronic and steric properties that make it a valuable scaffold for medicinal chemistry. The presence of the amino group allows for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. The pyrazole and piperidine moieties are particularly noteworthy, as they are frequently found in bioactive natural products and pharmacologically relevant molecules. For instance, pyrazole derivatives have shown promise in the treatment of various diseases, including inflammation, cancer, and infectious disorders. Similarly, piperidine-based compounds are widely used in the development of central nervous system (CNS) drugs.
The synthesis of 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity. These techniques are crucial in ensuring the purity and potency of the final product.
One of the most compelling aspects of 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one is its potential as a lead compound for drug development. Its structural features suggest that it may interact with biological targets in novel ways, offering opportunities to discover new therapeutic agents. Current research is exploring its activity against various disease pathways, including enzyme inhibition and receptor binding. Preliminary studies have indicated promising results in preclinical models, which warrant further investigation.
The pharmacokinetic properties of 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one are also under scrutiny. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, are being utilized to predict these properties before experimental validation.
In addition to its pharmaceutical applications, 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one has potential industrial uses. Its unique chemical structure makes it a versatile intermediate in the synthesis of other fine chemicals and specialty materials. Researchers are exploring its role in developing new polymers and coatings that exhibit enhanced durability and functionality.
The regulatory landscape for 3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one is another critical consideration. Compliance with international standards ensures that the compound can be safely used in research and industrial settings. Documentation of its safety data sheets (SDS) and adherence to Good Manufacturing Practices (GMP) are essential steps in this process.
Future directions in the study of 3-amino-1-(1-methyl-1H-pyrazol-4-y)piperidin -2-one include expanding its chemical space through structural modifications. By introducing variations at different positions on the molecule, researchers can fine-tune its biological activity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits.
The global significance of 3-amino - 11 -methyl - 11 H - pyra zol - 4 - yl ) piper id ine - 2 - one cannot be overstated. As the demand for innovative drugs grows, compounds like this one will play an increasingly important role in addressing unmet medical needs. The continued exploration of its properties and applications will undoubtedly contribute to advancements in human health.
1306602-94-7 (3-amino-1-(1-methyl-1H-pyrazol-4-yl)piperidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)